Cas no 164064-85-1 (Benzothiazole, 2-[[(2-nitrophenyl)methyl]thio]-)

• Product name: Benzothiazole, 2-[[(2-nitrophenyl)methyl]thio]-
• CAS No: 164064-85-1
• MF: C₁₄H₁₀N₂O₂S₂
• MW: 302.371400356293
• CID: 1347816

Benzothiazole, 2-[[(2-nitrophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-[[(2-nitrophenyl)methyl]thio]-

• Inchi： 1S/C14H10N2O2S2/c17-16(18)12-7-3-1-5-10(12)9-19-14-15-11-6-2-4-8-13(11)20-14/h1-8H,9H2
• InChI Key： QMXKSFKRFXVVNW-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1SCC1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 302.0185

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Melting Point: 64-66 °C(Solv: hexane (110-54-3); ethyl acetate (141-78-6))
• Boiling Point: 480.2±47.0 °C(Predicted)
• PSA: 56.03
• pka: 0.27±0.10(Predicted)